Cas no 1246651-90-0 ((S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid)

• Product Name: (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid
• CAS No: 1246651-90-0
• MF: C₂₄H₂₇NO₆
• MW: 425.4743
• MDL: MFCD04974452
• CID: 2093105
• PubChem ID: 44593827
• Update Time: 2025-05-19

(S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid
• Fmoc-β-hoasp(otbu)-oh
• Fmoc-D-beta-HoAsp(OtBu)-OH
• (3S)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-5-[(2-methylpropan-2-yl)oxy]-5-oxopentanoic acid
• Fmoc-D-Homo-Aspartic acid [OtBu]
• F12117
• A890394
• (S)-3-Fmoc-amino-5-(tert-butoxy)-5-oxopentanoic acid
• (3S)-3-(9H-Fluorene-9-ylmethoxycarbonylamino)pentanedioic acid 5-tert-butyl ester
• (3S)-5-(TERT-BUTOXY)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-5-OXOPENTANOIC ACID
• (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoicacid
• AC-22069
• DS-18581
• AKOS015911969
• 1246651-90-0
• Pentanedioic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, 1-(1,1-dimethylethyl) ester, (3S)-
• A-HoAsp(OtBu)-OH
• Fmoc-D-
• Fmoc-L-beta-HAsp(tBu)-OH
• MFCD04974452
• CS-0060980

• MDL： MFCD04974452
• Inchi： 1S/C24H27NO6/c1-24(2,3)31-22(28)13-15(12-21(26)27)25-23(29)30-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,25,29)(H,26,27)/t15-/m0/s1
• InChI Key： XXXSUGLINJXRGT-HNNXBMFYSA-N
• SMILES： O(C(N([H])[C@@]([H])(C([H])([H])C(=O)O[H])C([H])([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)C([H])([H])C1([H])C2=C([H])C([H])=C([H])C([H])=C2C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 425.18383758g/mol
• Monoisotopic Mass: 425.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 102

Additional information on (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid

Introduction to (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic Acid (CAS No. 1246651-90-0)

The compound (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid, identified by its CAS number 1246651-90-0, is a sophisticated molecule with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit remarkable structural complexity, which makes it a subject of intense interest for researchers exploring novel therapeutic agents. The presence of multiple functional groups, including an amino group protected as an acyl derivative and a carboxylic acid moiety, suggests potential applications in the synthesis of peptidomimetics and other bioactive molecules.

The structural framework of this compound incorporates a fluorenyl moiety, which is known for its rigidity and fluorescence properties. These characteristics make it an attractive component in the design of probes and sensors for biological applications. Furthermore, the tert-butoxy group at the fifth position of the pentanoic acid chain introduces steric hindrance, which can influence the compound's solubility and interactions with biological targets. Such structural features are often carefully considered during drug design to optimize pharmacokinetic properties and target specificity.

In recent years, there has been growing interest in the development of chiral auxiliaries and catalysts that can facilitate asymmetric synthesis. The (S)-configuration of this compound suggests that it may be used as a building block in the synthesis of enantiomerically pure drugs, which are often required for their efficacy and safety. The use of fluorenylmethoxycarbonyl (Fmoc) protection for the amino group is a common practice in peptide chemistry, ensuring stability during synthetic steps while allowing for selective deprotection at the appropriate stage.

Current research in medicinal chemistry has highlighted the importance of molecular diversity in drug discovery. Compounds like (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid serve as valuable starting points for generating libraries of molecules with diverse biological activities. The fluorene scaffold, in particular, has been extensively studied for its potential as a pharmacophore in various therapeutic areas, including oncology and neurology. Its ability to interact with biological targets through hydrophobic and π-stacking interactions makes it a versatile component in drug design.

The tert-butoxy group not only provides steric bulk but also influences the electronic properties of the molecule. This can be particularly important when designing molecules that need to interact with specific binding sites on proteins or other biomolecules. Additionally, the presence of both an acylated amino group and a carboxylic acid group allows for further functionalization, enabling researchers to tailor the properties of the compound for specific applications.

In terms of synthetic methodologies, this compound exemplifies the advancements in solid-phase peptide synthesis (SPPS) and other automated synthetic techniques. The Fmoc protection strategy is widely used in SPPS due to its reliability and efficiency. The tert-butoxy group at the carboxylic acid position ensures that the molecule remains stable during synthetic operations, allowing for multiple steps to be performed without degradation. This stability is crucial for achieving high yields and purity in complex synthetic routes.

Recent studies have also explored the use of such compounds as intermediates in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological processes, including inflammation and cell signaling. Inhibiting these enzymes has been a successful strategy in drug development, leading to drugs like rituximab and enfuvirtide. The structural features of (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid make it a promising candidate for designing new inhibitors with improved potency and selectivity.

Another area where this compound shows potential is in the development of fluorescent probes for biological imaging. Fluorescent dyes based on fluorene derivatives are widely used in fluorescence microscopy and flow cytometry due to their high quantum yields and excellent photostability. By incorporating additional functional groups into these dyes, researchers can enhance their specificity for particular biological targets or cellular compartments. The presence of both polar and non-polar regions in this compound allows it to be designed to interact with specific biological environments while maintaining its fluorescent properties.

The tert-butoxy group also contributes to the compound's solubility profile, which is an important consideration for biological applications. Solubility affects how well a compound can be delivered into cells or organisms, as well as its distribution within them. By optimizing solubility through structural modifications, researchers can improve bioavailability and therapeutic efficacy.

In conclusion, (S)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(tert-butoxy)-5-oxopentanoic acid (CAS No. 1246651-90-0) is a multifaceted molecule with significant potential in pharmaceutical research. Its structural complexity, functional groups, and versatility make it a valuable tool for developing new drugs and probes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological processes and developing innovative therapeutic strategies.